Cas no 13042-39-2 (1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol)

• Product Name: 1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol
• CAS No: 13042-39-2
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 48994
• PubChem ID: 10856233
• Update Time: 2025-10-29

1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol Chemical and Physical Properties

Names and Identifiers

• Isosorbide-2-acetate
• 1,4:3,6-Dianhydro-D-glucitol 2-acetate
• 1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol
• 1,4:3,6-dianhydro-D-glucitol-2-acetate
• 2-Acetyl-isosorbide
• 2-O-acetyl-1,4:3,6-dianhydro-D-glucitol
• 2-O-acetylisosorbide
• isosorbide 2-O-acetate
• Isosorbide 5-acetate
• isosorbide-2-monoacetate
• (6-Hydroxy-2,3,3a,5,6,6a-hexahydrofuro[2,3-d]furan-3-yl) acetate
• (3S,3aR,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl acetate
• (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) acetate
• (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) ethanoate
• Acetic acid (3S,3aR,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl ester
• acetic acid (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) ester
• 13042-39-2
• BS-26471
• NS00052283
• MFCD09264290
• SCHEMBL1118539
• ASUQMWUAFHPXOG-ULAWRXDQSA-N
• AKOS006331619
• [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate
• CS-0077635
• 1,4:3,6-Dianhydro-D-glucitol2-acetate
• Isosorbide 2-Acetate
• W-201036
• D-Glucitol, 1,4:3,6-dianhydro-, 2-acetate; Glucitol, 1,4:3,6-dianhydro-, 2-acetate (7CI); Glucitol, 1,4:3,6-dianhydro-, 2-acetate, D- (8CI); Furo[3,2-b]furan, D-glucitol deriv.; 1,4:3,6-Dianhydro-D-glucitol 2-acetate; Isosorbide 2-acetate

• Inchi： 1S/C8H12O5/c1-4(9)13-6-3-12-7-5(10)2-11-8(6)7/h5-8,10H,2-3H2,1H3/t5-,6+,7-,8-/m1/s1
• InChI Key： ASUQMWUAFHPXOG-ULAWRXDQSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@@H](CO2)O)OC(C)=O

Computed Properties

• Exact Mass: 188.06800
• Monoisotopic Mass: 188.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 65

Experimental Properties

• Density: 1.34
• Boiling Point: 323°Cat760mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.51
• PSA: 64.99000
• LogP: -0.92340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides

Additional information on 1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol

Exploring the Properties and Applications of 1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol (CAS No. 13042-39-2)

1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol (CAS No. 13042-39-2) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound is a derivative of D-glucitol, a naturally occurring sugar alcohol, and its structure is characterized by the presence of two anhydro bridges and an acetyl group. The dianhydro structure refers to the formation of two five-membered rings within the molecule, which significantly alters its physical and chemical properties compared to the parent compound.

Recent studies have highlighted the potential of 1,4:3,6-dianhydro-2-O-acetyl-D-glucitol in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The compound's ability to form stable cyclic structures makes it an ideal candidate for drug delivery systems. Moreover, its acetylated group enhances its stability under physiological conditions, making it suitable for pharmaceutical applications.

The CAS No. 13042-39-2 compound has also been investigated for its potential in the food industry. Its unique taste profile and stability under high temperatures make it a promising ingredient in confectionery products. Additionally, recent findings suggest that this compound may possess antioxidant properties, which could be leveraged in functional foods and beverages.

In terms of synthesis, 1,4:3,6-dianhydro-2-O-acetyl-D-glucitol can be prepared through a variety of methods, including enzymatic catalysis and chemical synthesis. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in green chemistry have led to the development of more sustainable routes for synthesizing this compound.

From a structural standpoint, 1,4:3,6-dianhydro-2-O-acetyl-D-glucitol exhibits a high degree of symmetry due to its cyclic structure. This symmetry contributes to its stability and solubility properties. The molecule's ability to form hydrogen bonds further enhances its compatibility with polar solvents.

One of the most exciting areas of research involving CAS No. 13042-39-2 is its potential application in cosmetics and personal care products. Its moisturizing properties and ability to retain hydration make it an ideal ingredient for skincare formulations. Furthermore, studies have shown that this compound may help reduce skin irritation and promote wound healing.

Another significant aspect of 1,4:3,6-dianhydro-2-O-acetyl-D-glucitol is its role as a chiral building block in organic synthesis. The presence of multiple stereocenters within its structure makes it valuable for constructing complex molecules with specific stereochemical requirements.

In conclusion, CAS No. 13042-39-2, or 1,4:3,6-dianhydro-2-O-acetyl-D-glucitol, is a versatile compound with a wide range of applications across multiple industries. Its unique structural features and promising biological properties make it a subject of ongoing research interest.